(S)-1-(3-(Trifluoromethoxy)phenyl)ethanamine hydrochloride

• IUPAC Name: (1S)-1-[3-(trifluoromethoxy)phenyl]ethanamine;hydrochloride
• InChI: InChI=1S/C9H10F3NO.ClH/c1-6(13)7-3-2-4-8(5-7)14-9(10,11)12;/h2-6H,13H2,1H3;1H/t6-;/m0./s1
• InChI Key: GILTYZBJXXHWGV-RGMNGODLSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)OC(F)(F)F)N.Cl
• Isomeric SMILES: C[C@@H](C1=CC(=CC=C1)OC(F)(F)F)N.Cl
• Molecular Formula: C9H11ClF3NO
• Molecular Weight: 241.64 g/mol
• CAS RN: 1391567-48-8

Description

“(S)-1-(3-(Trifluoromethoxy)phenyl)ethanamine hydrochloride” is likely a chemical compound that contains a trifluoromethoxy group, which is a functional group consisting of a fluorine atom and an oxygen atom. This group is often used in the pharmaceutical industry due to its stability and its ability to improve the bioavailability of drugs.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through nucleophilic substitution reactions. For example, trifluoromethyl phenyl sulfone can act as a trifluoromethyl radical precursor, undergoing an intramolecular single electron transfer (SET) reaction under visible light irradiation.

Molecular Structure Analysis

The molecular structure of this compound would likely include a trifluoromethoxy group attached to a phenyl ring, with an ethanamine group also attached to the phenyl ring. The “(S)-1-” prefix indicates that the compound is a chiral molecule, meaning it cannot be superimposed on its mirror image.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the trifluoromethoxy group could potentially increase the compound’s stability and resistance to metabolism.

Scientific Research Applications

Synthesis of Chemical Intermediates

A novel synthetic route for producing key intermediates like 2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethanamine, a crucial precursor for drugs treating conditions such as benign prostatic hyperplasia, showcases the importance of trifluoromethylated compounds in medicinal chemistry. This approach, utilizing (S)-1-(3-(Trifluoromethoxy)phenyl)ethanamine hydrochloride, emphasizes its role in streamlining the synthesis of pharmacologically active molecules through improved reaction pathways (Xiaoxia Luo et al., 2008).

Advanced Material Development

Research into fluorinated polybenzimidazopyrrolones (FPPys) utilizing compounds like (S)-1-(3-(Trifluoromethoxy)phenyl)ethanamine hydrochloride has led to the creation of materials with exceptional thermal stability and resistance to alkaline hydrolysis. These materials are promising for various industrial applications due to their durability and performance under extreme conditions (Liming Tao et al., 2014).

Novel Organic Syntheses

(S)-1-(3-(Trifluoromethoxy)phenyl)ethanamine hydrochloride is also instrumental in the efficient synthesis of complex molecules, such as NK(1) receptor antagonists, demonstrating its versatility in organic chemistry. The process involves intricate steps like diastereoselective transformations and crystallization-induced asymmetric transformations, highlighting the compound's role in synthesizing therapeutically relevant molecules with high stereochemical precision (K. Brands et al., 2003).

Environmental and Corrosion Studies

The compound's derivatives have found applications in environmental science, particularly in the development of corrosion inhibitors for mild steel in acidic solutions. This illustrates the potential of (S)-1-(3-(Trifluoromethoxy)phenyl)ethanamine hydrochloride and its analogs in protecting industrial materials from degradation, thereby extending their service life and reducing maintenance costs (C. Verma et al., 2018).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used in pharmaceuticals, the trifluoromethoxy group could potentially improve the bioavailability of the drug.